Cas no 123931-36-2 ((7alphaH,10ξ)-form-10-Calamenenol)
123931-36-2 structure
Product Name:(7alphaH,10ξ)-form-10-Calamenenol
CAS No:123931-36-2
MF:C15H22O
MW:218.334584712982
CID:2066353
PubChem ID:10798883
Update Time:2025-04-21
(7alphaH,10ξ)-form-10-Calamenenol Chemical and Physical Properties
Names and Identifiers
-
- (7alphaH,10ξ)-form-10-Calamenenol
- 1-hydroxy-calamene
- calamenen-10beta-ol
- SCHEMBL3307741
- Q67880125
- trans-calamenen-10-ol
- 123931-36-2
-
- Inchi: 1S/C15H22O/c1-10(2)12-7-8-15(4,16)14-6-5-11(3)9-13(12)14/h5-6,9-10,12,16H,7-8H2,1-4H3
- InChI Key: MTOMOICLIZNIAM-UHFFFAOYSA-N
- SMILES: CC(C1C2C(=CC=C(C=2)C)C(O)(C)CC1)C
Computed Properties
- Exact Mass: 218.167065321Da
- Monoisotopic Mass: 218.167065321Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 20.2Ų
(7alphaH,10ξ)-form-10-Calamenenol Related Literature
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
123931-36-2 ((7alphaH,10ξ)-form-10-Calamenenol) Related Products
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